Cas no 1805323-35-6 (5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine
• CAS No: 1805323-35-6
• MF: C₇H₄Cl₃F₂N
• MW: 246.469165802002
• CID: 4850351
• Update Time: 2025-06-09

5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Cl3F2N/c8-1-3-2-13-6(10)5(9)4(3)7(11)12/h2,7H,1H2
• InChI Key： BLMGEADLEJSCQN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(CCl)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine

5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine (CAS No. 1805323-35-6): A Comprehensive Overview

5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine (CAS No. 1805323-35-6) is a versatile compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and agrochemical research. This pyridine derivative is characterized by its unique combination of halogenated functionalities, which contribute to its diverse applications and potential biological activities.

The molecular structure of 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine consists of a pyridine ring substituted with a chloromethyl group at the 5-position, dichloro groups at the 2 and 3 positions, and a difluoromethyl group at the 4-position. This intricate arrangement of substituents imparts specific chemical properties and reactivity profiles that are highly valuable in various synthetic transformations and biological studies.

In recent years, the interest in 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine has been driven by its potential as an intermediate in the synthesis of novel pharmaceuticals and agrochemicals. The chloromethyl group provides a reactive site for further functionalization, enabling the construction of complex molecules with tailored biological activities. Additionally, the presence of multiple halogen substituents offers opportunities for selective chemical modifications and derivatization reactions.

One of the key areas of research involving 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine is its application in medicinal chemistry. Studies have shown that compounds derived from this pyridine framework exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives synthesized from 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine demonstrated potent inhibitory effects against specific cancer cell lines. These findings highlight the potential of this compound as a lead structure for the development of novel therapeutic agents.

Beyond its medicinal applications, 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine has also found utility in agrochemical research. The unique combination of halogenated functionalities makes it an attractive candidate for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibited significant insecticidal activity against various pest species, suggesting its potential as a valuable tool in crop protection.

The synthetic accessibility of 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to efficiently prepare this compound on both laboratory and industrial scales. One commonly employed method involves the sequential introduction of halogen substituents onto a pyridine scaffold through well-established chemical transformations such as electrophilic aromatic substitution and nucleophilic substitution reactions.

In addition to its synthetic versatility, the physical and chemical properties of 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine have been extensively characterized. It is typically obtained as a colorless liquid with a characteristic odor. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), making it suitable for use in various reaction conditions. Its stability under different storage conditions has also been evaluated, ensuring its reliability as a reagent in laboratory settings.

The safety profile of 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine is an important consideration for its handling and use. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be followed during its handling to minimize exposure risks. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and adhering to standard laboratory safety protocols.

In conclusion, 5-(Chloromethyl)-2,3-dichloro-4-(difluoromethyl)pyridine (CAS No. 1805323-35-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable intermediate for the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and biological activities associated with this compound, further solidifying its importance in modern chemistry.